[4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl](4-methylpiperazin-1-yl)methanone

• Molecular Formula: C11H14BrF3N4O
• Molecular Weight: 355.15 g/mol
• IUPAC Name: [4-bromo-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C11H14BrF3N4O/c1-17-3-5-19(6-4-17)10(20)8-7(12)9(11(13,14)15)16-18(8)2/h3-6H2,1-2H3
• InChI Key: HDPOSCSLBDHROV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=C(C(=NN2C)C(F)(F)F)Br

Description

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrazole ring substituted with bromine, methyl, and trifluoromethyl groups, as well as a piperazine moiety, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone typically involves multi-step organic reactions. One common approach is to start with the pyrazole ring formation, followed by the introduction of the bromine, methyl, and trifluoromethyl groups through various substitution reactions. The final step involves the coupling of the pyrazole derivative with 4-methylpiperazine under specific conditions, such as the use of coupling reagents like EDCI or DCC in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, optimizing reaction conditions such as temperature, pressure, and solvent choice is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone for halogen exchange reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and the development of novel synthetic methodologies.

Biology

In biological research, 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone is studied for its potential as a pharmacophore in drug design. Its ability to interact with various biological targets makes it a candidate for developing new therapeutic agents.

Medicine

The compound’s potential medicinal applications include its use as a lead compound in the development of drugs for treating diseases such as cancer, inflammation, and infectious diseases. Its unique chemical properties allow for the modulation of biological pathways involved in these conditions.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and materials science. Its versatility makes it valuable for developing new products with enhanced properties.

Mechanism of Action

The mechanism of action of 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or allosteric sites, leading to changes in their function. The exact pathways involved depend on the specific application and target of interest.

Comparison with Similar Compounds

Similar Compounds

4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride: Used as a condensing agent in peptide synthesis.

Al3Zr Intermetallic Compound: Known for its thermal stability and high specific strength.

Carbonylnitrile Compounds: Used in reductive amination reactions.

Uniqueness

What sets 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylmethanone apart is its combination of a pyrazole ring with a piperazine moiety, along with the presence of bromine and trifluoromethyl groups